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Introduction

EVT801 is a potent and selective, orally available inhibitor of Vascular Endothelial Growth
Factor Receptor 3 (VEGFR-3).[1][2] It plays a crucial role in tumor (lymph)angiogenesis, the
formation of new blood and lymphatic vessels that are essential for tumor growth and
metastasis.[2][3][4] EVT801 has demonstrated significant anti-tumor effects in various
preclinical models by not only inhibiting VEGF-C-induced endothelial cell proliferation but also
by modulating the tumor microenvironment to reduce hypoxia and suppress
immunosuppressive cells.[1][3][4] Furthermore, EVT801 shows a synergistic effect when
combined with immune checkpoint therapies.[1]

These application notes provide detailed protocols for a suite of cell-based assays to
characterize the in vitro activity of EVT801, enabling researchers to assess its potency,
selectivity, and mechanism of action.
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The following tables summarize the quantitative data on the inhibitory activity of EVT801 in
various cell-based assays.

Table 1: EVT801 Inhibition of VEGFR Autophosphorylation in HEK293 Cells

Target IC50 (nM)
VEGFR-3 39[1]
VEGFR-2 260[1]
VEGFR-1 2130[1]

Table 2: EVT801 Inhibition of VEGF-Induced Endothelial Cell Proliferation (h(LMVEC)

Stimulant EVT801 IC50 (nM)
VEGF-C 15[3]

VEGF-D 8[3]

VEGF-A 155[3]

Table 3: EVT801 Inhibition of VEGF-C-Induced ERK1/2 Phosphorylation in h(LMVEC

Assay IC50 (nM)

pERK1/2 Inhibition 13[3]

Signaling Pathway

The binding of VEGF-C or VEGF-D to VEGFR-3 triggers the dimerization and
transphosphorylation of the receptor, which in turn activates downstream signaling cascades,
most notably the RAS-RAF-MEK-ERK pathway, promoting lymphangiogenesis.[3] EVT801
selectively inhibits VEGFR-3, thereby blocking these downstream signals.
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VEGF-C/VEGFR-3 signaling pathway and the inhibitory action of EVT801.

Experimental Workflow

A general workflow for evaluating the anti-angiogenic properties of EVT801 using a series of in
vitro cell-based assays is depicted below.
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General experimental workflow for in vitro evaluation of EVT801.

Experimental Protocols
VEGFR Phosphorylation Assay

This assay determines the ability of EVT801 to inhibit the autophosphorylation of VEGFR-1, -2,
and -3.

Materials:
o HEK293 cells transiently expressing human VEGFR-1, VEGFR-2, or VEGFR-3

e Cell culture medium (e.g., DMEM) with 10% FBS
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e Assay medium (serum-free DMEM)

e Recombinant human VEGF-A, VEGF-C

 EVT801

e Lysis buffer

» Phospho-VEGFR specific antibodies and total VEGFR antibodies
e Secondary antibodies conjugated to HRP

e Chemiluminescent substrate

o 96-well cell culture plates

Protocol:

o Seed HEK293 cells expressing the desired VEGFR into 96-well plates at a density of
~40,000 cells per well and incubate overnight.

e The following day, replace the growth medium with 50 pL of assay medium and incubate for
1 hour.

e Prepare serial dilutions of EVT801 in assay medium.
e Add 25 pL of the EVT801 dilutions to the cells and incubate for 1 hour.

e Add 25 pL of the appropriate VEGF ligand (e.g., VEGF-C for VEGFR-3) to a final
concentration that induces robust phosphorylation.

e Incubate for 5-10 minutes at 37°C.
o Aspirate the medium and lyse the cells with lysis buffer.

« Quantify total and phosphorylated VEGFR levels using a suitable method such as ELISA or
Western blot.
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Endothelial Cell Proliferation Assay

This assay measures the effect of EVT801 on the proliferation of human lymphatic

microvascular endothelial cells (nLMVEC) stimulated by various VEGF ligands.

Materials:

Human Lymphatic Microvascular Endothelial Cells (hLMVEC)

Endothelial cell growth medium (e.g., EGM-2MV)

Basal medium (e.g., EBM-2) with 0.5% FBS

Recombinant human VEGF-A, VEGF-C, VEGF-D

EVT801

Cell proliferation reagent (e.g., CellTiter-Glo®)

96-well cell culture plates

Protocol:

Seed hLMVECs in a 96-well plate at a density of 5,000 cells/well in complete growth medium
and allow them to attach overnight.

The next day, replace the medium with basal medium containing 0.5% FBS and starve the
cells for 4-6 hours.

Prepare serial dilutions of EVT801 in basal medium.

Add the EVT801 dilutions to the cells, followed by the addition of the respective VEGF ligand
(VEGF-A, VEGF-C, or VEGF-D) at a pre-determined optimal concentration.

Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.

Assess cell proliferation using a suitable reagent according to the manufacturer's
instructions.
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ERK1/2 Phosphorylation Assay

This assay evaluates the inhibitory effect of EVT801 on the downstream signaling molecule
ERKZ1/2 in endothelial cells.

Materials:

e Human Lymphatic Microvascular Endothelial Cells (\LMVEC)

» Endothelial cell growth medium

e Basal medium with 0.5% FBS

e Recombinant human VEGF-C

« EVT801

o Lysis buffer

e Phospho-ERK1/2 and total ERK1/2 antibodies

o 96-well cell culture plates

Protocol:

e Seed hLMVECs in a 96-well plate and grow to 80-90% confluency.
 Starve the cells in basal medium with 0.5% FBS for 4-6 hours.

» Pre-treat the cells with serial dilutions of EVT801 for 1 hour.

o Stimulate the cells with an optimal concentration of VEGF-C for 10 minutes.

o Immediately lyse the cells and determine the levels of phosphorylated and total ERK1/2
using an appropriate method like a cell-based ELISA or Western blot.[5]

Endothelial Cell Migration (Scratch) Assay

This assay assesses the ability of EVT801 to inhibit the migration of endothelial cells.
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Materials:

e Human Umbilical Vein Endothelial Cells (HUVECS) or hLMVECs

o Endothelial cell growth medium

e Basal medium

e Mitomycin C (optional, to inhibit proliferation)

e P200 pipette tip or a dedicated scratch tool

o 6-well or 12-well plates

Microscope with a camera
Protocol:

o Seed endothelial cells in 6-well or 12-well plates and grow them to form a confluent
monolayer.

e (Optional) Treat the cells with mitomycin C (e.g., 10 pg/mL) for 2 hours to inhibit cell
proliferation.

o Create a "scratch" or a cell-free gap in the monolayer using a sterile p200 pipette tip.[6]
o Gently wash the wells with basal medium to remove dislodged cells.

e Add basal medium containing different concentrations of EVT801 and a pro-migratory
stimulus (e.g., VEGF-C).

o Capture images of the scratch at time 0 and at regular intervals (e.g., every 4-8 hours) for up
to 24-48 hours.[7]

o Quantify the rate of cell migration by measuring the change in the width of the cell-free area
over time.

Endothelial Cell Tube Formation Assay
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This assay evaluates the effect of EVT801 on the ability of endothelial cells to form capillary-
like structures in vitro.[8][9][10]

Materials:

Human Umbilical Vein Endothelial Cells (HUVECS)
o Endothelial cell growth medium

e Basal medium

e Growth factor-reduced Matrigel®

« EVT801

o 96-well plates

e Microscope with a camera

» Calcein AM (optional, for fluorescence imaging)
Protocol:

o Thaw growth factor-reduced Matrigel® on ice and coat the wells of a pre-chilled 96-well plate
with 50 pL of Matrigel® per well.[8]

 Incubate the plate at 37°C for 30-60 minutes to allow the Matrigel® to solidify.
o Harvest HUVECs and resuspend them in basal medium at a density of 1-2 x 105 cells/mL.

» Mix the cell suspension with different concentrations of EVT801 and a pro-angiogenic
stimulus (e.g., VEGF-A).

e Seed 100 pL of the cell suspension mixture onto the solidified Matrigel®.
¢ Incubate the plate for 4-18 hours at 37°C.[8]

» Visualize and capture images of the tube-like structures using a microscope.
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+ Quantify the extent of tube formation by measuring parameters such as the number of
junctions, total tube length, and number of loops.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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